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Compound of Interest

Compound Name: C.I. Acid Red 106

Cat. No.: B15554035 Get Quote

Technical Support Center: C.I. Acid Red 106
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues of C.I. Acid Red 106 in aqueous buffers. The information is

tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Red 106 and what are its general solubility properties?

C.I. Acid Red 106, also identified by C.I. 18110 and CAS number 6844-74-2, is a single azo

class acid dye.[1] Its molecular formula is C₂₃H₁₇N₃Na₂O₉S₃.[1] Generally, it is soluble in water,

presenting as a blue-light red solution, and soluble in ethanol, appearing red.[1] It is only

slightly soluble in acetone.[1]

Q2: I'm observing poor solubility or precipitation of C.I. Acid Red 106 in my aqueous buffer.

What are the common causes?

Poor solubility or precipitation can be attributed to several factors:

pH of the buffer: The solubility of acid dyes is often pH-dependent.

Temperature: Temperature can significantly influence the dissolution of the dye.
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Buffer composition and ionic strength: The type of buffer and its salt concentration can

impact solubility. High salt concentrations can sometimes lead to "salting out."

Dye aggregation: Acid dyes, especially at higher concentrations, have a tendency to form

aggregates, which reduces solubility.

Purity of the dye: Impurities in the dye powder can affect its solubility.

Q3: Can I heat the solution to improve the solubility of C.I. Acid Red 106?

Yes, gently heating the solution is a common method to increase the solubility of many dyes.

However, it is crucial to monitor the temperature and avoid boiling, as excessive heat can

potentially degrade the dye. The optimal temperature will depend on the specific buffer and

desired concentration.

Q4: How does the pH of my buffer affect the solubility of C.I. Acid Red 106?

The solubility of acid dyes, which are typically anionic, can be influenced by pH. While specific

data for C.I. Acid Red 106 is not readily available, for many acid dyes, solubility can be lower

in highly acidic conditions due to protonation of the sulfonate groups, which can lead to

aggregation. It is advisable to test a range of pH values around the desired working pH to

determine the optimal condition for solubility.

Troubleshooting Guides
Issue 1: C.I. Acid Red 106 is not dissolving completely in
my buffer.
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Start: Incomplete Dissolution

Is the concentration too high?

Gently warm the solution
(e.g., to 40-50°C) with stirring.

No

Issue Persists:
Consult further literature or manufacturer.

Yes, lower concentration

Is the buffer pH appropriate?

Adjust pH towards neutral or slightly alkaline.
Test a small sample first.

No

Consider adding a small amount
of a water-miscible organic solvent
(e.g., ethanol, DMSO) up to 1-5%.

Yes

Briefly sonicate the solution.

Add a non-ionic surfactant
(e.g., Tween® 20 at 0.01-0.1%).

Success: Dye Dissolved

Dissolved Not Dissolved

Not Dissolved

Dissolved

Click to download full resolution via product page
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Issue 2: The C.I. Acid Red 106 solution appears cloudy
or shows precipitation over time.

Start: Cloudiness or Precipitation

Is dye aggregation occurring?

Lower the dye concentration.

Yes

Is the buffer ionic strength too high?

No

Reduce the salt concentration of the buffer.

Yes

Filter the solution through a
0.22 µm or 0.45 µm filter.

No

Store the solution protected from light
and at a stable temperature (e.g., 4°C).

Success: Clear Solution

Stable

Issue Persists:
Re-prepare solution with modifications.

Unstable
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Click to download full resolution via product page

Experimental Protocols
Protocol 1: General Procedure for Dissolving C.I. Acid Red 106 in Aqueous Buffer

Materials:

C.I. Acid Red 106 powder

Desired aqueous buffer (e.g., Phosphate Buffered Saline (PBS), TRIS-HCl)

Magnetic stirrer and stir bar

Volumetric flask

Weighing scale

pH meter

Procedure:

1. Weigh the required amount of C.I. Acid Red 106 powder.

2. Add approximately 80% of the final volume of the desired buffer to a beaker with a

magnetic stir bar.

3. Place the beaker on a magnetic stirrer and begin stirring.

4. Slowly add the C.I. Acid Red 106 powder to the vortex of the stirring buffer to prevent

clumping.

5. Continue stirring for at least 30 minutes at room temperature.

6. If the dye has not fully dissolved, gently warm the solution to 40-50°C while continuing to

stir.

7. Once the dye is dissolved, allow the solution to cool to room temperature.
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8. Adjust the pH of the solution to the desired value, if necessary.

9. Transfer the solution to a volumetric flask and add buffer to reach the final volume.

10. For sterile applications, filter the solution through a 0.22 µm syringe filter.

Data Presentation
While specific quantitative solubility data for C.I. Acid Red 106 in various buffers is not readily

available in the literature, the following tables provide a template for how researchers can

systematically determine and present solubility data for their specific experimental conditions.

Table 1: Solubility of C.I. Acid Red 106 in 0.1 M Phosphate Buffer at Different pH Values

(Illustrative Data)

pH Temperature (°C)
Maximum Soluble
Concentration
(mg/mL)

Observations

5.0 25 ~0.5
Some precipitation

observed

6.0 25 ~1.0 Clear solution

7.0 25 ~1.5 Clear solution

7.4 25 ~2.0 Clear solution

8.0 25 ~2.0 Clear solution

Table 2: Effect of Temperature on Solubility of C.I. Acid Red 106 in PBS (pH 7.4) (Illustrative

Data)
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Temperature (°C)
Maximum Soluble
Concentration (mg/mL)

Time to Dissolve (minutes)

25 ~2.0 30

40 ~5.0 15

60 ~10.0 5

Table 3: Effect of Co-solvents on the Solubility of C.I. Acid Red 106 in Water (Illustrative Data)

Co-solvent Concentration (%)
Maximum Soluble
Concentration (mg/mL)

None 0 ~1.0

Ethanol 5 ~3.0

DMSO 5 ~4.0

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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